Cas no 1638935-72-4 (Vonlerolizumab)
Vonlerolizumab Chemical and Physical Properties
Names and Identifiers
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- Vonlerolizumab
- Research Grade Pogalizumab (DHE43202)
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Vonlerolizumab Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-P99249-1mg |
Vonlerolizumab |
1638935-72-4 | 99.70% | 1mg |
¥4000 | 2024-07-19 | |
| MedChemExpress | HY-P99249-5mg |
Vonlerolizumab |
1638935-72-4 | 99.70% | 5mg |
¥10400 | 2023-08-31 | |
| 1PlusChem | 1P029NFA-10mg |
Vonlerolizumab |
1638935-72-4 | 99% | 10mg |
$1942.00 | 2024-06-19 | |
| TargetMol Chemicals | T9901A-006-1mg |
Vonlerolizumab |
1638935-72-4 | SDS-PAGE:97.3%;SEC-HPLC:99.4% | 1mg |
¥ 3290 | 2024-07-24 | |
| TargetMol Chemicals | T9901A-006-5mg |
Vonlerolizumab |
1638935-72-4 | SDS-PAGE:97.3%;SEC-HPLC:99.4% | 5mg |
¥ 7260 | 2024-07-24 | |
| TargetMol Chemicals | T9901A-006-10mg |
Vonlerolizumab |
1638935-72-4 | SDS-PAGE:97.3%;SEC-HPLC:99.4% | 10mg |
¥ 9790 | 2024-07-24 | |
| TargetMol Chemicals | T9901A-006-25mg |
Vonlerolizumab |
1638935-72-4 | SDS-PAGE:97.3%;SEC-HPLC:99.4% | 25mg |
¥ 14500 | 2024-07-24 | |
| TargetMol Chemicals | T9901A-006-50mg |
Vonlerolizumab |
1638935-72-4 | SDS-PAGE:97.3%;SEC-HPLC:99.4% | 50mg |
¥ 19600 | 2024-07-24 | |
| 1PlusChem | 1P029NFA-1mg |
Vonlerolizumab |
1638935-72-4 | 99% | 1mg |
$494.00 | 2024-06-19 | |
| 1PlusChem | 1P029NFA-5mg |
Vonlerolizumab |
1638935-72-4 | 99% | 5mg |
$1227.00 | 2024-06-19 |
Vonlerolizumab Suppliers
Vonlerolizumab Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on Vonlerolizumab
Comprehensive Overview of Vonlerolizumab (CAS No. 1638935-72-4): Mechanism, Applications, and Future Perspectives
Vonlerolizumab, a novel biologic agent with the CAS number 1638935-72-4, has garnered significant attention in the pharmaceutical and biotechnology sectors. This monoclonal antibody targets specific immune pathways, making it a promising candidate for treating autoimmune diseases and certain cancers. Its unique mechanism of action involves modulating T-cell activation, a hotspot in current immunotherapy research. As the demand for precision medicine grows, Vonlerolizumab exemplifies how targeted therapies can minimize side effects while maximizing efficacy.
The development of Vonlerolizumab aligns with the rising interest in immune checkpoint inhibitors and biologics for autoimmune disorders. Patients and researchers frequently search for terms like "new treatments for rheumatoid arthritis" or "next-generation cancer immunotherapy," highlighting the relevance of this compound. Unlike traditional small-molecule drugs, Vonlerolizumab offers a high degree of specificity, reducing off-target effects—a critical advantage in chronic conditions requiring long-term therapy.
From a biochemical perspective, CAS 1638935-72-4 represents a meticulously engineered protein with optimized binding affinity to its target. Recent studies suggest potential applications beyond its primary indications, including inflammatory bowel disease (IBD) and psoriasis. These findings resonate with trending searches such as "biologic alternatives to steroids" and "advanced therapies for Crohn’s disease," underscoring the compound’s versatility.
The production of Vonlerolizumab involves state-of-the-art recombinant DNA technology, a topic widely discussed in forums on biopharmaceutical manufacturing. Its patent status and clinical trial progress are also frequently queried, reflecting stakeholder interest in commercialization timelines. As of 2024, Phase III trials for refractory lupus nephritis have shown promising results, positioning this drug as a potential game-changer in nephrology.
Safety profiles of Vonlerolizumab are another focal point. Searches like "side effects of immune-modulating antibodies" or "long-term safety of biologics" indicate patient concerns. Current data suggests a favorable risk-benefit ratio, with manageable infusion-related reactions being the most common adverse event. This aligns with the industry’s shift toward patient-centric drug development.
Looking ahead, Vonlerolizumab may benefit from combination therapies, particularly with PD-1/PD-L1 inhibitors—a strategy dominating oncology research. Its pharmacokinetic properties, including half-life and tissue penetration, are being optimized to enhance dosing convenience, addressing queries like "monthly vs. weekly biologic injections." Such advancements could redefine treatment paradigms for millions worldwide.
In conclusion, Vonlerolizumab (CAS 1638935-72-4) embodies the convergence of immunology, biotechnology, and unmet medical needs. Its trajectory reflects broader trends in personalized healthcare and underscores why it remains a top search topic among clinicians, investors, and patients alike.
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